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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438

An In-depth Technical Guide to the Safe Handling of
5-Hepten-2-one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is
based on available public information. A comprehensive Safety Data Sheet (SDS) for 5-
Hepten-2-one (CAS: 6714-00-7) was not readily available at the time of writing. Much of the
detailed safety information has been extrapolated from data on its isomer, 6-Methyl-5-hepten-
2-one (CAS: 110-93-0), and general principles for handling flammable ketones. Users must
exercise caution and should consult a certified safety professional before handling this
chemical.

Chemical and Physical Properties

5-Hepten-2-one is a ketone with the molecular formula C7H120. For clarity and comparison,
the properties of both 5-Hepten-2-one and its more well-documented isomer, 6-Methyl-5-
hepten-2-one, are presented below.
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Property 5-Hepten-2-one 6-Methyl-5-hepten-2-one

CAS Number 6714-00-7[1] 110-93-0[2][3]

Molecular Formula C7H120[1] C8H140[2][3]

Molecular Weight 112.17 g/mol 126.20 g/mol [2]

Appearance Colorless to fight yellow liquid Colorless to light yellow liquid
(presumed)

Boiling Point 50-52 °C @ 12 Torr[1] 73 °C @ 18 mmHg

Density 0.8442 g/cm® @ 20 °C[1] 0.855 g/mL at 25 °C

Flash Point Not available 56 °C (132.8 °F) - closed cup

Water Solubility Insoluble (presumed) Insoluble

Hazard Identification and GHS Classification

A specific GHS classification for 5-Hepten-2-one is not readily available. However, based on
the properties of similar ketones and its isomer, it should be treated as a flammable liquid. The
following table outlines the presumed and known hazards.
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5-Hepten-2-one 6-Methyl-5-hepten-2-one
Hazard
(Presumed) (Known)
) o Flammable liquid (GHS02),
GHS Pictograms Flammable liquid (GHS02) o
Harmful to aquatic life
Signal Word Warning Warning[2][3]
H226: Flammable liquid and
o vapor, H402: Harmful to
H226: Flammable liquid and o
Hazard Statements aquatic life, H412: Harmful to
vapor
P aquatic life with long lasting
effects[4]
P210, P233, P240, P241, P210, P233, P240, P241,
P242, P243, P280, P242, P243, P273, P280,
Precautionary Statements P303+P361+P353, P303+P361+P353,
P370+P378, P403+P235, P370+P378, P403+P235,
P501 P501[3]

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 5-Hepten-2-one.
Handling:

o Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

o Wear suitable protective clothing, including gloves and eye/face protection.[1]

e Avoid contact with skin and eyes.[1]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[5]

e Use non-sparking tools.[1]

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[5]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from incompatible materials such as strong oxidizing agents.

o Store apart from foodstuff containers.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 5-Hepten-2-one:

PPE Type Specification

Safety glasses with side-shields or chemical
Eye/Face Protection goggles. A face shield may be appropriate for

larger quantities.[3]

Chemically resistant gloves (e.g., nitrile rubber).
Skin Protection Lab coat or other protective clothing to prevent

skin contact.

For operations where inhalation exposure is
Respiratory Protection possible, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[6]

First Aid Measures

In case of exposure to 5-Hepten-2-one, the following first aid measures should be taken:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[5]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation

persists.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek medical attention if

irritation persists.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[3]

Fire Fighting and Accidental Release Measures

Fire Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

o Specific Hazards: Vapors may form explosive mixtures with air.[2] Combustion may produce

carbon monoxide and carbon dioxide.[2]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2]

Accidental Release:

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors, mist, or gas.[3]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]

o Containment and Cleanup: Absorb the spillage with an inert material (e.g., sand, vermiculite)
and place it in a suitable, closed container for disposal.[5]

Toxicological and Ecological Information

Detailed toxicological and ecological data for 5-Hepten-2-one is limited. The information for 6-
Methyl-5-hepten-2-one is provided for reference and as a potential indicator of hazards.

Data Point 6-Methyl-5-hepten-2-one
Acute Oral Toxicity (Rat) LD50: > 3500 mg/kg[5]
Acute Dermal Toxicity (Rabbit) LD50: > 5000 mg/kg[5]

Harmful to aquatic life.[5] LC50 (fish): 85.7 mg/L
Ecotoxicity (96h); EC50 (daphnia): 129 mg/L (48h); IC50
(algae): 191 mg/L (72h).[3][6]

Visualized Workflows

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet (SDS) and handling precautions for
5-Hepten-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045438#safety-data-sheet-sds-and-handling-
precautions-for-5-hepten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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